Cas no 58241-12-6 (Phenyl 2,2-diphenylacetate)

• Product Name: Phenyl 2,2-diphenylacetate
• CAS No: 58241-12-6
• MF: C₂₀H₁₆O₂
• MW: 288.339845657349
• CID: 1609403
• PubChem ID: 257688
• Update Time: 2025-04-21

Phenyl 2,2-diphenylacetate Chemical and Physical Properties

Names and Identifiers

• Phenyl 2,2-diphenylacetate
• Phenyl diphenylacetate
• benzeneacetic acid, |A-phenyl-, phenyl ester
• AC1Q61JQ
• AC1L5XBH
• ChemDiv3_001297
• Diphenyl-essigsaeure-phenylester
• NSC86081
• diphenyl-acetic acid phenyl ester
• AN-329/10867050
• SureCN2516637
• Phenyl diphenylacetate; benzeneacetic acid, |A-phenyl-, phenyl ester; AC1Q61JQ; AC1L5XBH; ChemDiv3_001297; Diphenyl-essigsaeure-phenylester; NSC86081; diphenyl-acetic acid phenyl ester; AN-329/10867050; SureCN2516637; phenyl diphenylacetate;
• HMS1476K21
• NSC 86081
• 58241-12-6
• BRD-K90552161-001-01-9
• CCG-279589
• DTXSID50206974
• ACETIC ACID, DIPHENYL-, PHENYL ESTER
• AKOS000490980
• UNII-H0KCH0BO2V
• SR-01000419793-1
• phenyl diphenyl-acetate
• STK028010
• BENZENEACETIC ACID, .ALPHA.-PHENYL-, PHENYL ESTER
• H0KCH0BO2V
• PEDA
• IDI1_020263
• SR-01000419793
• NSC-86081
• NCGC00172803-01
• SCHEMBL2516637

• Inchi： 1S/C20H16O2/c21-20(22-18-14-8-3-9-15-18)19(16-10-4-1-5-11-16)17-12-6-2-7-13-17/h1-15,19H
• InChI Key： YKWNDAOEJQMLGH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 288.11508
• Monoisotopic Mass: 288.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.146
• Boiling Point: 448.4°C at 760 mmHg
• Flash Point: 142.4°C
• Refractive Index: 1.603
• PSA: 26.3